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Compound of Interest

Compound Name: Astragaloside I

Cat. No.: B600224 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide detailed protocols for the preparation, storage, and handling of

Astragaloside I stock solutions to ensure their stability and efficacy for research and drug

development purposes.

Astragaloside I, a primary active saponin isolated from Astragalus membranaceus, is a

valuable natural product for studying various biological processes, including its potential

osteogenic activities through the Wnt/β-catenin signaling pathway.[1][2] Proper preparation and

storage of stock solutions are critical for obtaining reliable and reproducible experimental

results.

Data Presentation: Solubility and Recommended
Storage
The following table summarizes the solubility and recommended storage conditions for

Astragaloside I. It is crucial to use high-purity solvents to prepare stock solutions. For

hygroscopic solvents like DMSO, it is recommended to use a newly opened bottle to ensure

optimal solubility.[3]
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Parameter Value Source(s)

Molecular Weight 869.04 g/mol [1][3]

Appearance
White to yellow solid/crystalline

solid

Solubility

   DMSO
30 - 55 mg/mL (34.52 - 63.29

mM)

   DMF 20 mg/mL

   DMSO:PBS (pH 7.2) (1:1) 0.5 mg/mL

Storage of Solid
-20°C for up to 3 years or 4°C

(sealed from moisture)

Stock Solution Storage

   -20°C 1 month to 1 year

   -80°C 6 months to 2 years

Long-term Stability ≥ 4 years (as a solid at -20°C)

Note: Sonication is recommended to aid in the dissolution of Astragaloside I in DMSO. To

prevent degradation from repeated freeze-thaw cycles, it is advisable to aliquot the stock

solution into single-use volumes.

Experimental Protocols
Preparation of a 10 mM Astragaloside I Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of Astragaloside I in
Dimethyl Sulfoxide (DMSO).

Materials:

Astragaloside I (purity ≥95%)
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Anhydrous/High-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Sonicator (optional, but recommended)

Pipettes and sterile filter tips

Procedure:

Equilibrate Astragaloside I: Allow the vial of Astragaloside I powder to reach room

temperature before opening to prevent condensation of moisture.

Weighing: Accurately weigh a precise amount of Astragaloside I. For example, to prepare 1

mL of a 10 mM stock solution, weigh out 8.69 mg of Astragaloside I (Molecular Weight =

869.04 g/mol ).

Dissolution:

Add the weighed Astragaloside I to a sterile microcentrifuge tube.

Add the calculated volume of DMSO. For 8.69 mg of Astragaloside I, add 1 mL of DMSO

to achieve a 10 mM concentration.

Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

If the compound does not fully dissolve, sonicate the solution for 5-10 minutes.

Sterilization (Optional): If required for your application (e.g., cell culture), filter the stock

solution through a 0.22 µm syringe filter compatible with DMSO.

Aliquoting: Dispense the stock solution into smaller, single-use aliquots in sterile cryovials to

avoid repeated freeze-thaw cycles.
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Labeling and Storage: Clearly label each aliquot with the compound name, concentration,

date of preparation, and solvent. Store the aliquots at -20°C for short-term storage (up to 1

month) or at -80°C for long-term storage (up to 2 years).

Visualizations
Experimental Workflow: Astragaloside I Stock Solution
Preparation and Storage
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Workflow for Astragaloside I Stock Solution

Equilibrate Astragaloside I to Room Temperature

Weigh Astragaloside I Powder

Add Anhydrous DMSO

Vortex and Sonicate to Dissolve

Optional: Sterile Filtration (0.22 µm filter)

Aliquot into Single-Use Vials

Store at -20°C (Short-term) Store at -80°C (Long-term)
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Astragaloside I and the Wnt/β-catenin Pathway

Astragaloside I

Wnt Signaling Pathway
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β-catenin Accumulation

Nuclear Translocation
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Osteoblast Differentiation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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